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Compound of Interest

Compound Name: Hexanitrohexaazaisowurtzitane

Cat. No.: B163516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of energetic materials, 2,4,6,8,10,12-hexanitro-2,4,6,8,10,12-

hexaazaisowurtzitane (CL-20) stands out for its exceptional performance characteristics. This

guide provides an objective comparison of the detonation velocity of CL-20 with other widely

used high explosives, namely HMX, RDX, PETN, and TNT. The information presented is

supported by experimental data and detailed methodologies to assist researchers in their

understanding and application of these materials.

Data Presentation: A Side-by-Side Comparison
The detonation velocity of an explosive is a critical parameter indicating its performance and

power. It is defined as the speed at which the detonation shock wave propagates through the

explosive material. This velocity is highly dependent on the explosive's density; therefore, it is

crucial to consider both parameters in any comparison. The following table summarizes the

typical detonation velocities and corresponding densities for CL-20 and other common

explosives.
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Explosive
Compound

Chemical Formula Density (g/cm³)
Detonation Velocity
(m/s)

CL-20 (ε-polymorph) C₆H₆N₁₂O₁₂ 2.04 9,380[1]

HMX (β-polymorph) C₄H₈N₈O₈ 1.91 9,100

RDX C₃H₆N₆O₆ 1.82 8,750

PETN C₅H₈N₄O₁₂ 1.77 8,400

TNT C₇H₅N₃O₆ 1.65 6,900

Note: The values presented are representative and can vary based on the specific crystalline

form (polymorph), particle size, and confinement of the explosive.

Understanding the Determinants of Detonation
Velocity
The velocity at which an explosive detonates is not an intrinsic constant but is influenced by

several factors. A deeper understanding of these factors is essential for the accurate

application and interpretation of explosive performance data.
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Factors Influencing Detonation Velocity

Experimental Protocols for Measuring Detonation
Velocity
The accurate determination of detonation velocity relies on precise and well-established

experimental techniques. The following are detailed methodologies for key experiments cited in

the field of energetic materials.
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The D'Autriche Method
This classic and relatively simple method compares the detonation velocity of a test explosive

with that of a standard detonating cord with a known, stable detonation velocity.
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Experimental Setup

Procedure

Calculation

Test Explosive Charge

1. Insert detonating cord into the explosive
 at two points (A and B) a known distance (D) apart.

Detonating Cord (Known Velocity, Vd) Lead Plate

2. Place the midpoint of the cord loop on a lead plate
 and mark its position (M).

Initiator

3. Initiate the explosive charge from one end.

4. Detonation waves travel through the explosive and the cord.

5. The two detonation waves in the cord collide at a point (P)
 leaving a distinct mark on the lead plate.

6. Measure the distance from the midpoint mark to the collision mark (d).

Detonation Velocity (Vx) = (D * Vd) / (2 * d)
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D'Autriche Method Workflow
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Methodology:

A length of detonating cord with a precisely known detonation velocity (Vd) is inserted into

the explosive charge at two points, A and B, separated by a known distance (D).

The cord is formed into a loop, and its midpoint is placed on a soft metal plate (typically

lead), with the position marked.

The main explosive charge is initiated at one end.

As the detonation front in the main charge propagates, it initiates the detonating cord at

points A and then B.

Two detonation waves travel in opposite directions within the detonating cord and collide at a

specific point.

The collision of the detonation waves creates a distinct mark on the lead plate.

The distance (d) between the initial midpoint mark and the collision mark is measured.

The detonation velocity of the test explosive (Vx) is then calculated using the formula: Vx =

(D * Vd) / (2 * d).[2][3]

Rate Stick Test with Piezoelectric or Ionization Pins
The rate stick test is a common and accurate method for measuring the detonation velocity of

an explosive column.[4] It involves placing a series of sensors at precise intervals along the

explosive charge.
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Experimental Setup

Procedure

Calculation

Cylindrical Explosive Charge (Rate Stick)

1. Precisely drill holes at known intervals along the rate stick.

Piezoelectric or Ionization Pins

2. Insert piezoelectric or ionization pins into the holes.

High-Speed Oscilloscope / Data Acquisition System

3. Connect the pins to a high-speed data acquisition system.

Initiator

4. Initiate the explosive at one end.

5. As the detonation front passes each pin, a signal is generated
 and its arrival time is recorded.

Detonation Velocity = Distance between pins / Time interval between signals
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Rate Stick Test Workflow
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The explosive material is formed into a cylindrical charge of a specific diameter, known as a

"rate stick".[4]

A series of probes, either piezoelectric pins or ionization pins, are placed at accurately

measured intervals along the length of the rate stick.[5][6][7]

These pins are connected to a high-speed oscilloscope or a data acquisition system.

The explosive is initiated at one end.

As the detonation wave propagates down the stick, it activates each pin sequentially.

Piezoelectric pins generate a voltage upon the arrival of the shock front, while ionization pins

create a short circuit in the highly ionized detonation front.[6][7]

The data acquisition system records the precise time of arrival of the detonation front at each

pin.

The detonation velocity is calculated by dividing the known distance between two pins by the

measured time interval for the detonation front to travel between them. An average velocity is

typically calculated from the data of multiple pin pairs to ensure accuracy.[5]

Optical Methods
Optical techniques offer non-invasive and high-resolution means to measure detonation

velocity. These methods rely on detecting the intense light emitted from the detonation front.[8]
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Experimental Setup

Procedure

Calculation

Explosive Charge

1. Place optical probes at known locations along the explosive. 2. Align the high-speed camera to view the explosive charge.

Fiber Optic Probes High-Speed Streak or Framing Camera Data Acquisition System

5. The time of light detection at each point is recorded.

Initiator

3. Initiate the explosive.

4. The intense light from the detonation front is captured by the
 optical probes or directly by the camera.

Detonation Velocity = Distance between measurement points / Time interval of light detection
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Optical Methods Workflow
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Fiber Optic Probes: Optical fibers are placed at precise locations along the explosive charge.

[8][9][10][11] When the detonation front reaches a fiber, the intense light generated is

transmitted through the fiber to a photodetector.[8] The time of arrival of the light signal at

each probe is recorded, allowing for the calculation of the detonation velocity.[11]

High-Speed Photography: A high-speed streak or framing camera is used to continuously

record the position of the luminous detonation front as it propagates along the explosive.[8]

By analyzing the recorded images against a time base, a continuous velocity record can be

obtained.

Laser-Based Techniques: Laser interferometry systems, such as Photonic Doppler

Velocimetry (PDV), can be used to measure the velocity of a surface driven by the

detonation.[5] While not a direct measurement of the detonation velocity within the explosive,

it provides valuable data related to the explosive's performance.

Conclusion
CL-20 consistently demonstrates a superior detonation velocity when compared to other

conventional high explosives like HMX, RDX, PETN, and TNT. This higher velocity is a direct

consequence of its high density and favorable chemical composition, which results in a more

rapid release of energy. The selection of an appropriate explosive for a specific application

necessitates a thorough understanding of its performance characteristics, including detonation

velocity, and the factors that can influence it. The experimental methods outlined in this guide

provide the foundational knowledge for the accurate and reliable measurement of this critical

parameter, ensuring the continued advancement of energetic materials research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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